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Abstract: This technical guide provides a comprehensive overview of the physical and chemical

properties of ferrous acetylacetonate, also known as iron(II) acetylacetonate or Fe(acac)₂.

Designed for researchers, scientists, and professionals in drug development and materials

science, this document delves into the compound's unique structural characteristics, reactivity,

and catalytic potential. It includes detailed experimental protocols for its synthesis and

characterization, a thorough discussion of its applications, and essential safety and handling

guidelines. The information is grounded in authoritative references to ensure scientific integrity

and to provide a reliable resource for laboratory and development work.

Introduction to Ferrous Acetylacetonate (Fe(acac)₂)
Ferrous acetylacetonate (CAS No. 14024-17-0) is an iron(II) coordination complex that has

garnered significant interest in synthetic chemistry and materials science.[1][2] As an air- and

moisture-sensitive, organometallic compound, it serves as a versatile and soluble source of

iron(II) for a wide range of chemical transformations.[2][3] Unlike its more common ferric

counterpart, Fe(acac)₃, the ferrous complex possesses distinct redox properties that make it a

highly effective precatalyst for numerous organic reactions, including hydrogenations, cross-

coupling reactions, and polymerizations.[4] Its utility also extends to materials science, where it

functions as a key precursor for the deposition of iron-containing thin films and the synthesis of

nanoparticles via methods like Chemical Vapor Deposition (CVD) and Atomic Layer Deposition
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(ALD).[2] This guide aims to provide a detailed examination of its core properties and practical

methodologies for its use.

Molecular Structure and Bonding
A critical aspect of ferrous acetylacetonate's chemistry is its structure in the solid state. While

often represented by the simple formula Fe(C₅H₇O₂)₂, the anhydrous compound is not a

monomer. X-ray crystallography has revealed that it exists as a dimer, with the formula

[Fe(C₅H₇O₂)₂]₂.[3]

This dimeric structure features two distinct iron centers: one is octahedrally coordinated, and

the other is pentacoordinate. Three of the four acetylacetonate (acac) ligands act as bridging

ligands between the two iron atoms, while one remains as a terminal chelating ligand on the

octahedral iron center. This complex arrangement is a departure from the simple monomeric,

octahedral geometry of its ferric analogue, Fe(acac)₃.[3] The acetylacetonate ligand itself is

bidentate, binding to the iron center through both oxygen atoms to form a stable six-membered

chelate ring.[5]

The dimeric structure can be readily cleaved by Lewis bases (L), such as water or amines, to

form monomeric, octahedral adducts with the general formula Fe(acac)₂L₂.[3] This reactivity is

fundamental to its role in catalysis, where coordination of solvent or substrate molecules can

facilitate entry into a catalytic cycle.

Caption: Conceptual diagram of the dimeric structure of anhydrous Fe(acac)₂.

Physical and Spectroscopic Properties
Ferrous acetylacetonate is typically a red to dark brown powder.[2][4] Its properties are highly

dependent on its purity and hydration state. Being an organometallic complex, it exhibits good

solubility in many organic solvents such as benzene and toluene but is not stable in polar

solvents like water.[4][5]
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Property Value Source(s)

CAS Number 14024-17-0 [2][6]

Molecular Formula C₁₀H₁₄FeO₄ (monomer) [2]

Molecular Weight 254.06 g/mol (monomer) [2]

Appearance Red to dark brown powder [2][4]

Melting Point
~175 °C or ~210 °C

(decomposes)
[2][4]

Solubility Soluble in benzene, toluene [4]

Stability Air and moisture sensitive [2][3]

Note on Melting Point: The discrepancy in reported melting points may be attributed to

differences in purity, the presence of hydrates, or the rate of heating during measurement, as

the compound tends to decompose at higher temperatures.

Spectroscopic Characterization
Infrared (IR) Spectroscopy: While a specific, high-resolution spectrum for pure Fe(acac)₂ is

not readily available in the cited literature, the characteristic IR bands arise from the

acetylacetonate ligand. Based on data for related metal acetylacetonate complexes, strong

absorption bands are expected in the ~1520-1580 cm⁻¹ region, corresponding to the coupled

C=O and C=C stretching vibrations within the delocalized chelate ring.[7]

UV-Visible (UV-Vis) Spectroscopy: The electronic spectrum of Fe(acac)₂ is characterized by

ligand-to-metal charge transfer (LMCT) bands. For the related Fe(acac)₃ complex, these

bands appear in the 400-600 nm region, giving the compound its characteristic color.[8][9]

Similar absorptions are expected for the Fe(II) complex, though the exact wavelengths and

intensities will differ due to the different oxidation state of the iron center.

Chemical Properties and Reactivity
Stability and Decomposition
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Fe(acac)₂ is stable under normal conditions when stored in a dry, inert atmosphere.[2]

However, it is sensitive to both oxygen and moisture.[3] Exposure to air can lead to oxidation of

the iron(II) center to iron(III), forming the more stable Fe(acac)₃ complex. The presence of

water can lead to the formation of hydrates, such as the dihydrate adduct Fe(acac)₂(H₂O)₂.[3]

Thermal decomposition at elevated temperatures makes it a suitable precursor for depositing

iron oxide films.[2]

Redox Behavior and Catalytic Activity
The utility of Fe(acac)₂ as a catalyst stems from the accessibility of multiple oxidation states for

the iron center (e.g., Fe(0), Fe(I), Fe(II), Fe(III)). In many catalytic processes, Fe(acac)₂ serves

as a precatalyst that is converted in situ to the active catalytic species upon reaction with

reagents like Grignard reagents or silanes.[4][10] This flexibility allows it to participate in a wide

array of reactions, including:

Cross-Coupling Reactions: Catalyzes the formation of carbon-carbon bonds.

Hydrogenation and Hydrosilation: Used for the reduction of unsaturated compounds.[4]

Oxidation Reactions: Can act as an oxidation catalyst in certain synthetic pathways.[4]

Polymerization: Catalyzes ring-opening polymerizations and other polymerization reactions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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